Cas no 1956341-80-2 (2-Chloropyridine-4-sulfonyl chloride hydrochloride)

• Product Name: 2-Chloropyridine-4-sulfonyl chloride hydrochloride
• CAS No: 1956341-80-2
• MF: C₅H₄Cl₃NO₂S
• MW: 248.514757156372
• CID: 4728276
• Update Time: 2025-11-01

2-Chloropyridine-4-sulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyridine-4-sulfonyl chloride hydrochloride
• AX8254067

• Inchi： 1S/C5H3Cl2NO2S.ClH/c6-5-3-4(1-2-8-5)11(7,9)10;/h1-3H;1H
• InChI Key： MPZOSCFPUQJVCJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=C(C=1)Cl)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloropyridine-4-sulfonyl chloride hydrochloride

Comprehensive Overview of 2-Chloropyridine-4-sulfonyl chloride hydrochloride (CAS No. 1956341-80-2)

2-Chloropyridine-4-sulfonyl chloride hydrochloride (CAS No. 1956341-80-2) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, featuring a pyridine core modified with reactive sulfonyl chloride and chloro functional groups. Its unique structure makes it a valuable intermediate for synthesizing sulfonamide-based compounds, which are pivotal in drug discovery and material science applications.

The growing demand for high-purity intermediates like 2-Chloropyridine-4-sulfonyl chloride hydrochloride reflects trends in precision medicine and green chemistry. Researchers frequently search for "sulfonyl chloride applications" or "pyridine derivatives in drug design," highlighting its relevance in modern organic synthesis. The compound’s CAS No. 1956341-80-2 is often queried alongside terms like "structure-activity relationship" and "scalable synthesis," underscoring its industrial significance.

From a synthetic perspective, 2-Chloropyridine-4-sulfonyl chloride hydrochloride exhibits excellent reactivity in nucleophilic substitution reactions. Its sulfonyl chloride moiety enables facile conjugation with amines or alcohols, making it ideal for constructing bioconjugates or polymeric materials. Recent publications have explored its role in developing enzyme inhibitors, aligning with the surge in interest around "targeted therapeutics" and "small-molecule probes."

Quality control of CAS No. 1956341-80-2 involves rigorous HPLC and NMR analyses to ensure batch consistency—a critical factor for laboratories focusing on reproducible research. Discussions on platforms like ResearchGate often emphasize "handling moisture-sensitive reagents," a key consideration when working with this compound due to its hydrochloride form.

In summary, 2-Chloropyridine-4-sulfonyl chloride hydrochloride bridges fundamental chemistry and applied sciences. Its versatility addresses contemporary needs in catalysis and molecular engineering, while search trends confirm its alignment with queries like "building blocks for medicinal chemistry." As innovation accelerates, this compound will remain integral to advancements in life sciences and beyond.